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Compound of Interest

Compound Name: Azido-PEG2-C6-OH

Cat. No.: B11933168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the development of

fluorescent probes utilizing the bifunctional linker, Azido-PEG2-C6-OH. This linker is a valuable

tool in bioconjugation, enabling the attachment of fluorescent dyes to biomolecules through

"click chemistry." The inclusion of a short polyethylene glycol (PEG) spacer enhances solubility

and reduces steric hindrance, making it an ideal choice for creating sensitive and specific

probes for a variety of research and drug development applications.

Introduction to Azido-PEG2-C6-OH in Fluorescent
Probe Development
Azido-PEG2-C6-OH is a heterobifunctional linker featuring an azide group at one end and a

hydroxyl group at the other, connected by a flexible PEG and hexyl spacer. The azide group is

a key functional group for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-

promoted azide-alkyne cycloaddition (SPAAC) reactions, collectively known as "click

chemistry." These reactions are highly efficient, specific, and biocompatible, making them ideal

for conjugating molecules in complex biological environments.[1][2]

The hydroxyl group on the Azido-PEG2-C6-OH linker can be further functionalized, for

example, by activation to an NHS ester for reaction with amines, or used as a point of

attachment for other molecules. This versatility allows for the construction of complex molecular

probes.
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The primary application of Azido-PEG2-C6-OH in this context is to link a fluorescent dye

(fluorophore) containing an alkyne group to a biomolecule of interest. This creates a

fluorescently labeled biomolecule that can be used for a variety of applications, including:

Fluorescence microscopy and cellular imaging: Visualizing the localization and dynamics of

proteins, nucleic acids, or other biomolecules within living cells.

Flow cytometry: Quantifying and sorting cells based on the presence of a fluorescently

labeled target.

High-throughput screening: Developing assays to screen for molecules that interact with the

labeled biomolecule.

In vivo imaging: Tracking the distribution of labeled molecules in living organisms.

Principle of Fluorescent Probe Synthesis using
Click Chemistry
The synthesis of a fluorescent probe using Azido-PEG2-C6-OH typically involves a two-step

process. First, the Azido-PEG2-C6-OH linker is conjugated to a fluorescent dye that has been

modified to contain an alkyne group. This reaction is a highly efficient click chemistry reaction.

The resulting azide-functionalized fluorophore can then be conjugated to a biomolecule of

interest.

Alternatively, a biomolecule can be modified with an alkyne group and then reacted with an

azide-functionalized fluorophore. The choice of strategy depends on the specific biomolecule

and fluorophore being used.

The most common click chemistry reaction used for this purpose is the Copper(I)-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC). This reaction involves the use of a copper(I) catalyst,

which is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent

(e.g., sodium ascorbate). A chelating ligand, such as Tris(benzyltriazolylmethyl)amine (TBTA)

or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often used to stabilize the copper(I)

catalyst and improve reaction efficiency.[3]
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The overall workflow for developing a fluorescent probe can be summarized in the following

diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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